N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide

• CAS RN: 130400-13-4
• Molecular Formula: C3H6N6O4
• Molecular Weight: 190.12 g/mol
• IUPAC Name: N-(3-nitro-2,4-dihydro-1H-1,3,5-triazin-6-yl)nitramide
• InChI: InChI=1S/C3H6N6O4/c10-8(11)6-3-4-1-7(2-5-3)9(12)13/h1-2H2,(H2,4,5,6)
• InChI Key: ZZTAIADKUHXVCI-UHFFFAOYSA-N
• SMILES: C1NC(=NCN1[N+](=O)[O-])N[N+](=O)[O-]
• synonyms: 1,4,5,6-Tetrahydro-N,5-dinitro-1,3,5-triazin-2-amine

Description

N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide, also known as NTNA, is a high-energy compound with potential applications in the field of energetic materials. The compound has been synthesized and studied for its unique properties and potential use in various applications.

Mechanism of Action

The mechanism of action of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide is not fully understood. However, it is believed to release energy through the decomposition of the nitramide group. This energy release can be harnessed for various applications, such as explosive and propellant use.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide. However, it is known that N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide is a potential toxic compound and should be handled with care.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide is its high energy content, which makes it a potential candidate for various energetic applications. However, its potential toxicity and instability make it difficult to handle in the laboratory. Additionally, its synthesis is a multi-step process that requires careful attention to detail.

Future Directions

There are several future directions for the study of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide. One direction is the development of safer and more efficient synthesis methods. Another direction is the study of the compound's potential use in various energetic applications. Additionally, further research is needed to fully understand the mechanism of action and potential toxic effects of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide.
Conclusion:
In conclusion, N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide is a high-energy compound with potential applications in the field of energetic materials. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide in various applications.

Synthesis Methods

N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide can be synthesized through a two-step process. The first step involves the reaction of 5-nitro-1,4,5,6-tetrahydro-1,3,5-triazine-2-amine with nitric acid to form N-(5-nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide. The second step involves the purification of the resulting compound through recrystallization.

Scientific Research Applications

N-(5-Nitro-1,4,5,6-tetrahydro-1,3,5-triazin-2-yl)nitramide has potential applications in the field of energetic materials due to its high energy content. It has been studied for its use as a potential explosive and propellant. Additionally, it has been studied for its use in gas generators, rocket motors, and other high-energy applications.